Cas no 1806161-01-2 (5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806161-01-2
• MF: C₈H₅ClF₃NO₄
• MW: 271.577811956406
• CID: 4830577
• Update Time: 2025-05-23

5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5ClF3NO4/c9-1-3-2-13-6(17-8(10,11)12)4(5(3)14)7(15)16/h2H,1H2,(H,13,14)(H,15,16)
• InChI Key： XMGHIUJYHMPNIW-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(=C(C(=O)O)C1=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6

Additional information on 5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806161-01-2)

5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by its CAS number 1806161-01-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a cornerstone in the synthesis of numerous bioactive molecules. The structural features of this compound, including its chloromethyl, hydroxy, and trifluoromethoxy substituents, endow it with unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The chloromethyl group at the 5-position of the pyridine ring introduces reactivity that allows for further functionalization, making it a versatile building block for drug discovery. This group can participate in nucleophilic addition reactions, enabling the formation of carbon-carbon bonds that are essential in constructing complex molecular architectures. Additionally, the presence of a hydroxy group at the 4-position adds another layer of reactivity, facilitating esterification, etherification, or oxidation reactions, which are crucial for tailoring the pharmacokinetic and pharmacodynamic properties of derived compounds.

The trifluoromethoxy group at the 2-position is particularly noteworthy due to its electron-withdrawing nature and ability to modulate metabolic stability and binding affinity. Trifluoromethoxy-substituted compounds are widely recognized for their enhanced lipophilicity and resistance to metabolic degradation, which can lead to improved bioavailability and prolonged therapeutic effects. This feature has made such moieties highly sought after in modern drug design, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, 5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid has been explored as a key intermediate in the synthesis of various pharmacologically relevant compounds. For instance, researchers have leveraged its structural framework to develop novel inhibitors of enzymes implicated in inflammatory and oncological diseases. The compound’s ability to serve as a precursor for molecules targeting specific biological pathways underscores its importance in medicinal chemistry.

One notable application of this compound is in the synthesis of small-molecule inhibitors designed to modulate protein-protein interactions. These interactions are often critical in cellular signaling pathways associated with diseases such as cancer and autoimmune disorders. By incorporating the chloromethyl, hydroxy, and trifluoromethoxy functionalities into a single scaffold, chemists can fine-tune the binding properties of their inhibitors to achieve high selectivity and efficacy. The pyridine core itself provides a favorable pharmacophore for interactions with biological targets, while the substituents enhance solubility and cell permeability.

Recent advancements in computational chemistry have further highlighted the potential of 5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid as a lead compound. Molecular docking studies have demonstrated its ability to bind effectively to active sites on enzymes such as kinases and phosphodiesterases. These studies have provided insights into how structural modifications can optimize binding affinity and reduce off-target effects. The trifluoromethoxy group, in particular, has been shown to play a pivotal role in stabilizing interactions through hydrogen bonding and hydrophobic effects.

The versatility of this compound is also evident in its utility as a precursor for heterocyclic derivatives with enhanced biological activity. For example, researchers have synthesized analogs that exhibit potent anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The ability to modify the chloromethyl, hydroxy, and trifluoromethoxy moieties allows for systematic exploration of structure-activity relationships (SAR), enabling the identification of compounds with improved therapeutic profiles.

In conclusion, 5-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806161-01-2) represents a promising scaffold for pharmaceutical innovation. Its unique combination of reactive sites and electronic properties makes it an invaluable tool for synthetic chemists striving to develop next-generation therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow further.